Cas no 1807003-10-6 (Ethyl 4-bromo-2-chloro-6-fluorobenzoate)
Ethyl 4-bromo-2-chloro-6-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 4-bromo-2-chloro-6-fluorobenzoate
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- Inchi: 1S/C9H7BrClFO2/c1-2-14-9(13)8-6(11)3-5(10)4-7(8)12/h3-4H,2H2,1H3
- InChI Key: IHLGDBCSMHSDGV-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(C(=O)OCC)=C(C=1)Cl)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 215
- Topological Polar Surface Area: 26.3
Ethyl 4-bromo-2-chloro-6-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015002757-250mg |
Ethyl 4-bromo-2-chloro-6-fluorobenzoate |
1807003-10-6 | 97% | 250mg |
494.40 USD | 2021-06-21 | |
| Alichem | A015002757-500mg |
Ethyl 4-bromo-2-chloro-6-fluorobenzoate |
1807003-10-6 | 97% | 500mg |
798.70 USD | 2021-06-21 | |
| Alichem | A015002757-1g |
Ethyl 4-bromo-2-chloro-6-fluorobenzoate |
1807003-10-6 | 97% | 1g |
1,445.30 USD | 2021-06-21 |
Ethyl 4-bromo-2-chloro-6-fluorobenzoate Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on Ethyl 4-bromo-2-chloro-6-fluorobenzoate
Comprehensive Overview of Ethyl 4-bromo-2-chloro-6-fluorobenzoate (CAS No. 1807003-10-6)
Ethyl 4-bromo-2-chloro-6-fluorobenzoate (CAS No. 1807003-10-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, featuring bromo, chloro, and fluoro substituents, is a key intermediate in synthesizing bioactive molecules. Its unique structure enables applications in drug discovery, particularly in developing kinase inhibitors and antibacterial agents, aligning with current trends in precision medicine and antimicrobial resistance research.
The compound's molecular formula, C9H7BrClFO2, highlights its versatility in cross-coupling reactions, a hot topic in green chemistry and catalysis. Researchers frequently search for "halogenated benzoate derivatives" or "fluorinated building blocks" to optimize synthetic routes, making Ethyl 4-bromo-2-chloro-6-fluorobenzoate a valuable candidate. Its role in SAR studies (Structure-Activity Relationship) further underscores its relevance in modern drug design.
Recent advancements in AI-driven molecular modeling have increased demand for halogenated compounds like this, as they serve as scaffolds for virtual screening. Questions such as "how to improve yield in esterification reactions" or "best practices for handling air-sensitive intermediates" often arise in forums, reflecting practical challenges addressed by this compound's robust stability.
From an industrial perspective, Ethyl 4-bromo-2-chloro-6-fluorobenzoate complies with REACH regulations and is prioritized in sustainable synthesis discussions. Its compatibility with flow chemistry techniques—a trending topic in process optimization—makes it a fit for scalable production. Analysts also note its potential in crop protection formulations, responding to global interest in eco-friendly pesticides.
In summary, CAS No. 1807003-10-6 represents a convergence of innovation in medicinal chemistry and material science. Its multifaceted applications, coupled with rising searches for "multihalogenated aromatics" and "high-value chemical intermediates," position it as a compound of enduring scientific and commercial significance.
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